Cas no 93112-32-4 (Cyclohexene, diethyl-)
Cyclohexene, diethyl- structure
Product Name:Cyclohexene, diethyl-
CAS No:93112-32-4
MF:C10H18
MW:138.249923229218
CID:752851
PubChem ID:21960480
Update Time:2025-04-19
Cyclohexene, diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexene, diethyl-
- 1,2-diethylcyclohexene
- 1,2-diethyl cyclohex-1-ene
- 1,2-Diethylcyclohex-1-ene
- 93112-32-4
- DTXSID60620829
- cyclohexene, 1,2-diethyl-
-
- Inchi: 1S/C10H18/c1-3-9-7-5-6-8-10(9)4-2/h3-8H2,1-2H3
- InChI Key: VJKWRJZRTVBJTH-UHFFFAOYSA-N
- SMILES: C1C(CC)=C(CC)CCC1
Computed Properties
- Exact Mass: 138.140850574g/mol
- Monoisotopic Mass: 138.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Cyclohexene, diethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
93112-32-4 (Cyclohexene, diethyl-) Related Products
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- 591-49-1(1-Methyl-cyclohexene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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